Cas no 1250180-62-1 (1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol)

1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol is a cyclopropane-substituted aromatic alcohol featuring both chloro and methoxy functional groups. This compound is of interest in synthetic organic chemistry due to its structural complexity, which makes it a versatile intermediate for pharmaceutical and agrochemical applications. The presence of the cyclopropane ring enhances steric and electronic properties, potentially improving reactivity in ring-opening or functionalization reactions. The chloro and methoxy substituents offer additional sites for further derivatization, enabling selective modifications. Its well-defined structure and stability under controlled conditions make it suitable for research in drug discovery and material science. Proper handling and storage are recommended to maintain purity and reactivity.
1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol structure
1250180-62-1 structure
Product Name:1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol
CAS No:1250180-62-1
MF:C10H11ClO2
MW:198.646142244339
CID:5763194
PubChem ID:62670214
Update Time:2025-10-19

1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-2-methoxyphenyl)cyclopropan-1-ol
    • 1250180-62-1
    • EN300-1982350
    • AKOS011964305
    • 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol
    • Inchi: 1S/C10H11ClO2/c1-13-9-6-7(11)2-3-8(9)10(12)4-5-10/h2-3,6,12H,4-5H2,1H3
    • InChI Key: XTMPZCOUZSLWOJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC)C1(CC1)O

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol Pricemore >>

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1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol Related Literature

Additional information on 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol

Research Brief on 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol (CAS: 1250180-62-1): Recent Advances and Applications

1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol (CAS: 1250180-62-1) is a cyclopropane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate or building block in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that the cyclopropane ring in this compound contributes to enhanced binding affinity and selectivity for serotonin transporters, making it a promising candidate for the development of next-generation antidepressants. The study also noted that the chloro and methoxy substituents on the phenyl ring play a critical role in modulating the compound's pharmacokinetic properties.

In addition to its applications in CNS drug development, this compound has also been explored for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers synthesized a series of analogs and found that specific modifications to the cyclopropane ring could significantly enhance both potency and selectivity, paving the way for new anti-inflammatory drug candidates.

Recent advancements in synthetic methodologies have further expanded the utility of 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol. A 2023 study in Organic Letters described a novel, high-yield synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional synthetic pathways. Such innovations are critical for scaling up the production of this compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol for therapeutic use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's versatility and demonstrated biological activity make it a valuable asset in the toolkit of medicinal chemists. Ongoing studies are expected to uncover further applications, particularly in the design of targeted therapies for complex diseases.

In conclusion, 1-(4-Chloro-2-methoxyphenyl)cyclopropan-1-ol (CAS: 1250180-62-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its recent applications in CNS and anti-inflammatory research underscore its potential as a versatile scaffold for the development of novel therapeutics. As synthetic techniques continue to evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the pharmaceutical industry.

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